2-(Boc-oxyimino)-2-phenylacetonitrile

• IUPAC Name: tert-butyl [(E)-[cyano(phenyl)methylidene]amino] carbonate
• InChI: InChI=1S/C13H14N2O3/c1-13(2,3)17-12(16)18-15-11(9-14)10-7-5-4-6-8-10/h4-8H,1-3H3/b15-11-
• InChI Key: QQWYQAQQADNEIC-PTNGSMBKSA-N
• Canonical SMILES: CC(C)(C)OC(=O)ON=C(C#N)C1=CC=CC=C1
• Isomeric SMILES: CC(C)(C)OC(=O)O/N=C(/C#N)\C1=CC=CC=C1
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol
• CAS RN: 58632-95-4

Description

2-(Boc-oxyimino)-2-phenylacetonitrile is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Conversion of Azides to Boc-protected Amines :

  • The compound is used in the one-pot conversion of azides to Boc-protected amines with high yields. This process is crucial for the preparation of protected amines, which are valuable intermediates in various organic syntheses (Ariza et al., 1998).

• Asymmetric Synthesis of Boc-β2-homophenylglycine :

  • It is used in the asymmetric synthesis of Boc-β2-homophenylglycine, a compound that can be used in pharmaceuticals and as a building block for various other compounds (Ponsinet et al., 1998).

• t-Butoxycarbonylation of Oximes :

  • The compound is used in the preparation of t-butoxycarbonyl derivatives of oximes, which are crucial intermediates in the synthesis of t-butoxycarbonylamino acids (Itoh et al., 1977).

• Coupling Reagent for Esterification and Peptide Synthesis :

  • It serves as an efficient coupling reagent for racemization-free esterification, thioesterification, amidation reactions, and peptide synthesis. This utility makes it an invaluable tool in peptide and protein engineering (Thalluri et al., 2013).

• Synthesis of Ureas, Carbamates, and Thiocarbamates :

  • The compound is used for the chemoselective and racemization-free synthesis of ureas, carbamates, and thiocarbamates from hydroxamic acids via Lossen rearrangement. This method is particularly valuable for its environmental friendliness and efficiency (Manne et al., 2017).

• Mono-methylation of Phenylacetonitrile :

  • It's used in the mono-methylation of phenylacetonitrile to 2-phenylpropionitrile, a reaction crucial for preparing non-steroidal anti-inflammatory drugs (Molleti et al., 2017).